Cas no 142224-35-9 (4-ethyl-2-methoxyBenzaldehyde)

• Product Name: 4-ethyl-2-methoxyBenzaldehyde
• CAS No: 142224-35-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD24677381
• CID: 2107118
• PubChem ID: 15144850
• Update Time: 2025-11-06

4-ethyl-2-methoxyBenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-methoxyBenzaldehyde
• DA-10426
• 142224-35-9
• Z1511784907
• EN300-2483319
• 895-834-2
• SCHEMBL9714792

• MDL： MFCD24677381
• Inchi： 1S/C10H12O2/c1-3-8-4-5-9(7-11)10(6-8)12-2/h4-7H,3H2,1-2H3
• InChI Key： KBGKWYXQHWKSSL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)C=CC(=C1)CC

Computed Properties

• Exact Mass: 164.083729621Da
• Monoisotopic Mass: 164.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-ethyl-2-methoxyBenzaldehyde

Recent Advances in the Study of 4-Ethyl-2-methoxyBenzaldehyde (CAS: 142224-35-9) in Chemical Biology and Pharmaceutical Research

4-Ethyl-2-methoxyBenzaldehyde (CAS: 142224-35-9) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery, particularly in the development of novel anti-inflammatory, antimicrobial, and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in the pharmaceutical industry.

Recent literature has emphasized the role of 4-Ethyl-2-methoxyBenzaldehyde as a precursor in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of benzimidazole derivatives, which exhibit potent inhibitory effects against Helicobacter pylori. The study utilized a combination of spectroscopic techniques (NMR, IR, and MS) to confirm the structure and purity of the synthesized compounds, underscoring the importance of 4-Ethyl-2-methoxyBenzaldehyde in achieving high yields and selectivity.

In addition to its synthetic applications, 4-Ethyl-2-methoxyBenzaldehyde has been investigated for its intrinsic biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate antioxidant properties, as evidenced by its ability to scavenge free radicals in vitro. The study also explored its potential as a lead compound for the development of neuroprotective agents, given its ability to cross the blood-brain barrier and modulate oxidative stress pathways in neuronal cells.

Another area of interest is the compound's role in green chemistry. A recent publication in ACS Sustainable Chemistry & Engineering (2023) highlighted the use of 4-Ethyl-2-methoxyBenzaldehyde in eco-friendly catalytic processes. The study demonstrated that this compound can serve as a substrate in enzymatic reactions, reducing the need for hazardous solvents and catalysts. This aligns with the growing demand for sustainable and environmentally benign synthetic methodologies in the pharmaceutical industry.

Despite these advancements, challenges remain in optimizing the bioavailability and pharmacokinetic properties of 4-Ethyl-2-methoxyBenzaldehyde-derived compounds. A 2023 review in Drug Discovery Today pointed out the need for further in vivo studies to validate the therapeutic potential of these molecules. The review also called for the development of more efficient synthetic routes to scale up production while maintaining cost-effectiveness and environmental sustainability.

In conclusion, 4-Ethyl-2-methoxyBenzaldehyde (CAS: 142224-35-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its emerging biological activities make it a promising candidate for future drug development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine and beyond.